LDL-C Lowering vs Simvastatin
In a dose-specific meta-analysis of randomized, head-to-head controlled trials, atorvastatin demonstrated 2- to 4-fold greater milligram potency than simvastatin for reducing total cholesterol (TC), LDL-C, and triglycerides (TG), with the dose equivalence point lying between 1:2 and 1:4 [1]. In the STELLAR trial (n=2,431), atorvastatin 10 mg daily reduced LDL-C by a mean of 37% from baseline after 6 weeks, while simvastatin required 40 mg to achieve a mean reduction of 39%—a 1:4 dose ratio for comparable effect [2]. Across all dose comparisons, the weighted mean difference in LDL-C reduction significantly favored atorvastatin (p<0.001) [1].
| Evidence Dimension | LDL-C reduction potency (milligram-equivalent efficacy) |
|---|---|
| Target Compound Data | Atorvastatin 10 mg: mean LDL-C reduction of 37% (STELLAR trial); atorvastatin:simvastatin dose equivalence ratio of 1:2–1:4 [1][2] |
| Comparator Or Baseline | Simvastatin 40 mg: mean LDL-C reduction of 39% (STELLAR trial); simvastatin requires 2- to 4-fold higher dose for equivalent TC, LDL-C, and TG reduction [1] |
| Quantified Difference | Atorvastatin is approximately 4-fold more potent per milligram than simvastatin at the 10 mg vs 40 mg comparison; weighted mean difference in LDL-C reduction significantly favors atorvastatin across all dose pairs (p<0.001) [1][2] |
| Conditions | STELLAR trial: 6-week, randomized, parallel-group study in 2,431 hypercholesterolemic patients (LDL-C >160 and <250 mg/dL; TG <400 mg/dL); meta-analysis: 17 published RCTs plus 1 unpublished study [1][2] |
Why This Matters
This potency advantage enables therapeutic LDL-C targets to be achieved at lower absolute doses of atorvastatin compared with simvastatin, directly influencing formulation API loading, tablet size, and cost of goods for generic product developers.
- [1] Law MR, Wald NJ, Rudnicka AR. A dose-specific meta-analysis of lipid changes in randomized controlled trials of atorvastatin and simvastatin. Clin Drug Investig. 2003;23(8):479-491. View Source
- [2] Jones PH, et al. Statin Therapies for Elevated Lipid Levels Compared Across Doses to Rosuvastatin (STELLAR Study). Am J Cardiol. 2003;92(2):152-160. Summarized in GPnotebook. View Source
